Cas no 2060046-99-1 (2-(4-cyanophenyl)-4-hydroxybenzoic acid)

• Product Name: 2-(4-cyanophenyl)-4-hydroxybenzoic acid
• CAS No: 2060046-99-1
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD30488950
• CID: 5154034
• PubChem ID: 125449711
• Update Time: 2025-10-12

2-(4-cyanophenyl)-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4'-cyano-5-hydroxy-
• 2-(4-cyanophenyl)-4-hydroxybenzoic acid

• MDL： MFCD30488950
• Inchi： 1S/C14H9NO3/c15-8-9-1-3-10(4-2-9)13-7-11(16)5-6-12(13)14(17)18/h1-7,16H,(H,17,18)
• InChI Key： KMSJSRWEZNXWJT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C#N)C=C2)=CC(O)=CC=C1C(O)=O

Additional information on 2-(4-cyanophenyl)-4-hydroxybenzoic acid

2-(4-Cyanophenyl)-4-Hydroxybenzoic Acid: A Comprehensive Overview

The compound 2-(4-cyanophenyl)-4-hydroxybenzoic acid, identified by the CAS number 2060046-99-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(4-cyanophenyl)-4-hydroxybenzoic acid consists of a benzoic acid moiety substituted with a hydroxyl group at the 4-position and a cyanophenyl group at the 2-position. This arrangement imparts the compound with distinctive electronic and steric properties, which are crucial for its interactions with biological targets. The presence of the cyano group (-CN) introduces electron-withdrawing effects, enhancing the acidity of the hydroxyl group and influencing the overall reactivity of the molecule.

Recent advancements in synthetic methodologies have enabled efficient synthesis of 2-(4-cyanophenyl)-4-hydroxybenzoic acid. Researchers have employed various strategies, including coupling reactions and oxidation processes, to construct this compound with high purity and yield. These methods not only facilitate large-scale production but also pave the way for further modifications to explore its structural analogs.

In terms of pharmacological activity, 2-(4-cyanophenyl)-4-hydroxybenzoic acid has shown promising results in preclinical studies. It exhibits selective binding to certain protein targets, making it a potential candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Recent findings suggest that this compound may modulate key signaling pathways involved in cell proliferation and apoptosis, thereby offering a novel approach to disease treatment.

Beyond pharmacology, 2-(4-cyanophenyl)-4-hydroxybenzoic acid has found applications in material science due to its ability to form stable crystalline structures. These structures exhibit unique optical and electronic properties, which are being explored for use in advanced materials such as organic semiconductors and sensors.

In conclusion, 2-(4-cyanophenyl)-4-hydroxybenzoic acid, with its CAS number 2060046-99-1, represents a versatile molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary scientific research.